trans-N-(2-Pyridylmethylene)aniline
Overview
Description
trans-N-(2-Pyridylmethylene)aniline , also known as (E)-N-((Pyridin-2-yl)methylene)benzenamine , is a heterocyclic compound with the empirical formula C12H10N2 and a molecular weight of 182.22 g/mol . It is a yellow solid with a melting point of 35-40°C . The compound’s chemical structure consists of a pyridine ring linked to an aniline moiety through a double bond (hence the “trans” configuration) .
Synthesis Analysis
The synthesis of This compound involves the condensation reaction between 2-aminopyridine and benzaldehyde . The reaction proceeds via the formation of an imine bond, resulting in the desired product. Various methods, including refluxing in appropriate solvents, have been employed for its synthesis .
Molecular Structure Analysis
The compound’s molecular structure features a planar pyridine ring and a phenyl ring connected by the imine double bond. The trans configuration ensures that the pyridine and phenyl rings are on opposite sides of the double bond. This arrangement influences its reactivity and properties .
Scientific Research Applications
Corrosion Inhibition
trans-N-(2-Pyridylmethylene)aniline and its derivatives have been extensively studied for their corrosion inhibition properties. For instance, compounds like 4-amino-N,N-di-(2-pyridylmethyl)-aniline have demonstrated significant efficiency in inhibiting the corrosion of mild steel in hydrochloric acid environments. These studies reveal that such pyridine derivatives act as mixed-type inhibitors, with their efficiency typically decreasing with a rise in temperature. The adsorption of these inhibitors on the metal surface follows the Langmuir adsorption isotherm, suggesting a strong interaction between the inhibitor molecules and the metal surface. Quantum chemical calculations and molecular dynamics simulations have further elucidated the relationship between the molecular structure of these compounds and their inhibition performance (Xu et al., 2015).
Catalysis in Organic Synthesis
Novel di-2-pyridyl imines, including derivatives of this compound, have found applications in catalysis, particularly in facilitating the Suzuki coupling reaction. These ligands have been used to synthesize palladium imine complexes, which serve as effective catalysts for cross-coupling reactions. The structure of these complexes, featuring coordination between a pyridyl group and an imine group to a palladium center, underlines the versatility of pyridine derivatives in catalytic processes, enhancing the synthesis of various organic compounds (Yorke et al., 2010).
Photochemical Reactions
This compound and similar compounds play a significant role in photochemical reactions, such as [2+2] cycloaddition reactions. These reactions are pivotal in the synthesis of complex molecular structures from simpler precursors under the influence of light. The solid-state photochemical behavior of these compounds is influenced by the orientation and stacking of their double bonds, which is crucial for achieving the desired photoreaction outcomes (Nagarathinam et al., 2008).
Photophysical Properties and Materials Science
The study of coordination polymers and complexes of this compound derivatives with metals such as silver and manganese has uncovered interesting optical, photophysical, and liquid crystalline properties. These properties are key to the development of new materials for applications in optoelectronics, including light-emitting diodes (LEDs) and photovoltaic cells. The synthesis and characterization of such complexes highlight their potential in tuning the photophysical properties of materials for specific applications (Li et al., 2007; Njogu et al., 2017).
Electrochemical Sensors
In the field of electrochemical sensing, derivatives of this compound have been explored for their potential in developing nonenzymatic glucose sensors and other analytical devices. The modification of poly(aniline) with pyridyl groups has been shown to alter its electrochemical properties, making it suitable for the detection of various analytes through changes in conductivity or electron density upon analyte binding (Shoji & Freund, 2001).
Properties
IUPAC Name |
N-phenyl-1-pyridin-2-ylmethanimine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13-12/h1-10H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSGRSRYPHUABSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=CC2=CC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40468-86-8 | |
Record name | trans-N-(2-Pyridylmethylene)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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